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Technical Support Center: Antiproliferative Agent-61

Welcome to the technical support resource for Antiproliferative agent-61 (AP-61). This guide
is designed for researchers, scientists, and drug development professionals to help
troubleshoot and minimize non-specific binding during experiments. AP-61 is a potent, small
molecule dual-specificity inhibitor of PI3K and mTOR kinases, crucial components of the
PISK/Akt/mTOR signaling pathway that is frequently dysregulated in cancer.[1][2][3]

Understanding the Mechanism of Action

AP-61 targets the ATP-binding sites of both PI3K and mTOR, inhibiting downstream signaling
cascades involved in cell growth, proliferation, and survival.[1][3] Understanding this pathway is
key to designing effective experiments and interpreting results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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